
Regulatory status and safety assessment of 1,4-
Cyclohexanedimethanol, dibenzoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1,4-Cyclohexanedimethanol,

dibenzoate

Cat. No.: B1581864 Get Quote

An Objective Comparison Guide for Researchers, Scientists, and Drug Development

Professionals on the Regulatory and Safety Landscape of 1,4-Cyclohexanedimethanol,
dibenzoate.

Introduction
1,4-Cyclohexanedimethanol, dibenzoate (CHDM-DB), a non-phthalate substance, serves as

a solid plasticizer, binder, and modifier across a wide array of polymer applications.[1][2][3] Its

utility is noted in materials such as polyvinyl chloride (PVC), ethylene vinyl acetate (EVA),

styrenics, polyvinyl acetate (PVAc), polyurethanes (PU), and polyesters.[1][3] This guide

provides a comprehensive overview of its regulatory standing, safety assessment, and a

performance comparison against common alternative plasticizers, Diisononyl Phthalate (DINP)

and Dioctyl Adipate (DOA). The information is intended to support formulation decisions and

research endeavors.

Regulatory Status
The regulatory status of 1,4-Cyclohexanedimethanol, dibenzoate varies by region, reflecting

different legislative frameworks. In the United States, it is listed on the Toxic Substances

Control Act (TSCA) inventory and is approved by the Food and Drug Administration (FDA) for

use as a component in adhesives intended for food contact applications.[1][4]
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In Europe, the substance is registered under REACH and is classified under the Regulation on

Classification, Labelling and Packaging of substances and mixtures (CLP) as hazardous to the

aquatic environment with long-lasting effects.[4][5] In Australia, it is listed on the Australian

Industrial Chemicals Introduction Scheme (AICIS).[4] In New Zealand, while not approved for

use as a standalone chemical, it can be a component in products covered by a group standard.

[4]

A summary of its regulatory standing is presented below.

Region/Authority Regulation/Status Details

USA (EPA/TSCA)
Toxic Substances Control Act

(TSCA)

Listed on the TSCA Chemical

Substance Inventory.[4]

USA (FDA) 21 CFR 175.105

Approved for use as a

component of adhesives in

food packaging.[1]

Europe (ECHA/REACH)

Registration, Evaluation,

Authorisation and Restriction

of Chemicals (REACH)

Has a REACH registration

number: 01-0000016312-81.[5]

Europe (ECHA/CLP)
Classification, Labelling and

Packaging (CLP)

Classified as Aquatic Chronic 4

(H413): May cause long lasting

harmful effects to aquatic life.

[4][5]

Australia (AICIS)
Australian Inventory of

Industrial Chemicals (AICIS)
Listed on the inventory.[4]

New Zealand (EPA)
Hazardous Substances and

New Organisms (HSNO) Act

Not individually approved, but

may be used as a component

within a group standard.[4]

Safety Assessment
The safety profile of 1,4-Cyclohexanedimethanol, dibenzoate has been evaluated through

various toxicological studies. It is not classified as a persistent, bioaccumulative, and toxic

(PBT) or very persistent and very bioaccumulative (vPvB) substance.[6] The primary hazard
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identified is its potential for long-lasting harmful effects on aquatic life.[4][5] Human health

assessments on its precursor, 1,4-Cyclohexanedimethanol, indicate a low potential for acute

toxicity and skin irritation, although eye irritation was observed.[7] Safety data sheets for the

dibenzoate ester recommend standard industrial hygiene practices, such as using personal

protective equipment and ensuring adequate ventilation.[6][8]

Toxicological Data Summary

Endpoint Result Notes

Acute Oral Toxicity LD50 >2000 mg/kg bw (rat)

Data for the precursor, 1,4-

Cyclohexanedimethanol.[7] No

specific data available for the

dibenzoate ester.[9]

Skin Irritation/Corrosion Non-irritating (rabbit)
Data for the precursor, 1,4-

Cyclohexanedimethanol.[7]

Eye Irritation
Irritant effects observed

(rabbit)

Data for the precursor, 1,4-

Cyclohexanedimethanol.[7]

SDS for the dibenzoate also

notes potential for eye

irritation.[8][9]

Aquatic Toxicity
H413: May cause long lasting

harmful effects to aquatic life

GHS classification under

European CLP regulation.[4][5]

PBT/vPvB Assessment Not considered PBT or vPvB
Based on substance

assessment.[6]

Performance Comparison with Alternatives
1,4-Cyclohexanedimethanol, dibenzoate is valued for its ability to enhance the physical

properties of polymers. It is known to improve thermal stability, hardness, toughness, and

strength.[3] When compared to alternatives like DINP (a phthalate plasticizer) and DOA (an

adipate plasticizer), CHDM-DB is projected to offer excellent permanence due to low migration

potential and high thermal stability, which is a characteristic trend for 1,4-

Cyclohexanedimethanol-based diesters.[10]
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Comparative Performance Data (Projected for PVC Formulations)

Performance Metric

1,4-

Cyclohexanedimetha

nol, dibenzoate

Diisononyl Phthalate

(DINP)

Dioctyl Adipate

(DOA)

Plasticizer Type
Non-Phthalate, Solid

Dibenzoate
Phthalate

Aliphatic

Dicarboxylate

(Adipate)

Thermal Stability High Moderate to High Moderate

Migration Potential Low Low to Moderate High

Plasticizing Efficiency Good Excellent Excellent

Compatibility with

PVC
Good Excellent Good

Note: Data for 1,4-Cyclohexanedimethanol, dibenzoate is based on projections from studies

on homologous series of 1,4-Cyclohexanedimethanol bis(aliphatic carboxylates).[10]

Experimental Protocols
The evaluation of plasticizer performance in polymer formulations relies on standardized testing

methods to ensure comparability and reproducibility of results.

1. Tensile Properties Testing (ASTM D2284 / ISO 527-3)

This test is fundamental for assessing a plasticizer's efficiency in imparting flexibility and

strength to a polymer.

Sample Preparation: PVC formulations are prepared by molding them with varying

concentrations of the plasticizer being evaluated. The samples, typically dumbbell-shaped,

are then conditioned in a controlled environment.[11]

Testing Procedure: The conditioned PVC samples are subjected to tensile stress in a

universal testing machine until they fracture.[11]
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Key Parameters Measured:

Tensile Strength: The maximum stress the material can withstand while being stretched.

Elongation at Break: The percentage increase in length that the material undergoes before

breaking.

Modulus of Elasticity: A measure of the material's stiffness.[11]

2. Flexural Properties (ISO 178)

This method determines the bending characteristics of plastics.

Testing Procedure: A sample is supported at two points and a load is applied to the center (3-

point bending).

Key Parameters Measured:

Flexural Strength: The material's ability to resist deformation under load.

Flexural Modulus: The ratio of stress to strain in flexural deformation.[12]

3. Volatility/Migration Testing

These tests assess the permanence of the plasticizer within the polymer matrix.

Activated Carbon Volatility: The weight loss of a plasticized PVC sample is measured after

being in contact with activated carbon at an elevated temperature for a specified time.

Extraction Resistance: The weight loss of a plasticized PVC sample is measured after

immersion in a specific solvent (e.g., hexane, soapy water) for a set duration.

Visualizations
Below are diagrams illustrating key logical and experimental workflows related to the

assessment of 1,4-Cyclohexanedimethanol, dibenzoate.
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Regulatory Assessment Workflow

Substance Identification
(1,4-CHDM-DB)

Regional Registration Status

Check Inventories
(TSCA, REACH, AICIS)

Hazard Classification

Review GHS/CLP Data

Approved Uses

Determine Use Restrictions
(e.g., Food Contact)

Click to download full resolution via product page

Caption: Logical workflow for regulatory assessment.

Plasticizer Performance Testing Workflow

PVC & Plasticizer
Formulation

Sample Molding
(Dumbbell Shape)

Conditioning
(Controlled Temp/Humidity)

Mechanical Testing
(e.g., ASTM D2284)

Data Analysis
(Tensile Strength, Elongation)

Click to download full resolution via product page

Caption: Experimental workflow for performance testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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